Cas no 61262-97-3 (2-Penten-1-ol,3-methyl-5-[(4S)-2,2,5,5-tetramethyl-1,3-dioxolan-4-yl]-, (2E)-)

• Product Name: 2-Penten-1-ol,3-methyl-5-[(4S)-2,2,5,5-tetramethyl-1,3-dioxolan-4-yl]-, (2E)-
• CAS No: 61262-97-3
• MF: C₁₃H₂₄O₃
• MW: 228.327864646912
• CID: 521562
• Update Time: 2026-04-29

2-Penten-1-ol,3-methyl-5-[(4S)-2,2,5,5-tetramethyl-1,3-dioxolan-4-yl]-, (2E)- Chemical and Physical Properties

Names and Identifiers

• 2-Penten-1-ol,3-methyl-5-[(4S)-2,2,5,5-tetramethyl-1,3-dioxolan-4-yl]-, (2E)-
• (6S,2E)-6,7-Isopropylidenedioxy-3,7-dimethyl-2-octen-1-ol
• (2E,6R)-6,7-(Isopropylidenedioxy)-3,7-dimethyl-2-octen-1-ol
• (2E,6S)-(-)-6,7-isopropylidenedioxy-3,7-dimethyl-2-octen-1-ol
• (4'S,2E)-3-methyl-5-(2',2',5',5'-tetramethyl-1',3'-dioxolan-4'-yl)-2-penten-1-ol
• (6S,2E)-6,7-dihydroxy-6,7-O-isopropylidene-3,7-dimethyl-2-octen-1-ol
• (6S,2E)-6,7-Isopropylidendioxy-3,7-dimethyl-2-octen-1-ol
• (6S,2E)-6,7-ISOPROPYLIDENEDIOXY-3,7-DIMETHYL-2-OCTEN-1-OL, 99

Computed Properties

• Exact Mass: 228.17300
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 38.7

Experimental Properties

• Color/Form: Not available
• Boiling Point: 115°C/0.1mmHg
• PSA: 38.69000
• LogP: 2.63530
• Solubility: Not available

Additional information on 2-Penten-1-ol,3-methyl-5-[(4S)-2,2,5,5-tetramethyl-1,3-dioxolan-4-yl]-, (2E)-

Introduction to 2-Penten-1-ol,3-methyl-5-[(4S)-2,2,5,5-tetramethyl-1,3-dioxolan-4-yl]-, (2E) and Its Significance in Modern Chemical Research

The compound with the CAS number 61262-97-3, known as 2-Penten-1-ol,3-methyl-5-[(4S)-2,2,5,5-tetramethyl-1,3-dioxolan-4-yl]-, (2E), represents a fascinating intersection of organic chemistry and biochemistry. This molecule has garnered attention in recent years due to its unique structural features and potential applications in pharmaceutical research. The presence of a tertiary alcohol group at the 1-position and a methyl-substituted pentenyl chain at the 3-position, combined with a cyclopropane oxide moiety at the 5-position, makes this compound a versatile scaffold for further chemical modifications and biological investigations.

One of the most intriguing aspects of this compound is its stereochemical configuration. The (4S)-configuration of the cyclopropane oxide ring introduces a specific three-dimensional arrangement that can influence its interactions with biological targets. This stereochemistry has been extensively studied in the context of drug design, where the precise spatial orientation of functional groups can significantly impact efficacy and selectivity. Recent advances in computational chemistry have allowed researchers to predict the binding modes of such molecules with high accuracy, facilitating the design of novel derivatives with enhanced properties.

The (2E) designation in the name refers to the double bond geometry between the second and third carbon atoms of the pentenyl chain. This trans configuration contributes to the overall rigidity of the molecule and can affect its reactivity and biological activity. In particular, compounds with such geometries have been explored as intermediates in synthesizing more complex molecules with specific pharmacological effects. For instance, derivatives of this compound have been investigated for their potential role in modulating enzyme activity and receptor binding.

In recent years, there has been a growing interest in using such structurally complex molecules as tools for understanding biological processes. The cyclopropane oxide moiety is particularly noteworthy because it can mimic natural products that exhibit potent biological activity. For example, certain natural cyclopropanes have been shown to inhibit bacterial growth by interfering with essential metabolic pathways. By studying synthetic analogs like 2-Penten-1-ol,3-methyl-5-[(4S)-2,2,5,5-tetramethyl-1,3-dioxolan-4-yl]-, (2E), researchers can gain insights into how structural features contribute to biological function.

The tertiary alcohol group at the 1-position also offers opportunities for further functionalization. This group can be oxidized to form an aldehyde or ketone, or it can be converted into an ether or ester depending on the desired application. Such modifications are crucial for developing molecules with tailored properties for use in drug discovery or material science. Additionally, the presence of multiple stereocenters in this compound allows for the synthesis of enantiomerically pure forms, which are often required for pharmaceutical applications where one enantiomer may be active while another is inactive or even harmful.

From a synthetic chemistry perspective, 2-Penten-1-ol, 3-methyl-, 5-[(4S)]- derived compounds represent an excellent platform for exploring new reaction pathways and methodologies. The combination of a reactive double bond and a stable cyclopropane ring provides numerous opportunities for constructing more complex architectures through cross-coupling reactions, ring-closing metathesis, or other advanced techniques. These synthetic strategies are not only valuable for producing novel compounds but also for developing efficient processes that could be scaled up for industrial applications.

The potential applications of this compound extend beyond traditional pharmaceuticals. In materials science, such molecules can serve as building blocks for polymers or liquid crystals with unique properties. For example, their rigid structures could be exploited to create materials with enhanced thermal stability or mechanical strength. Furthermore, their ability to undergo selective functionalization makes them attractive candidates for designing smart materials that respond to external stimuli such as light or temperature.

In conclusion, 2-Penten-1-ol, 3-methyl-, 5-[(4S)]- is a multifaceted compound that holds significant promise in both academic research and industrial applications. Its unique structural features—the tertiary alcohol group, the methyl-substituted pentenyl chain, and the cyclopropane oxide moiety—make it a valuable scaffold for exploring new chemical reactions and biological activities. As our understanding of molecular structure-function relationships continues to evolve, compounds like this will undoubtedly play an increasingly important role in advancing scientific knowledge and developing innovative solutions to global challenges.